Cas no 2320683-11-0 (methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate)

• Product Name: methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate
• CAS No: 2320683-11-0
• MF: C₁₉H₂₁NO₄S
• MW: 359.439344167709
• CID: 5360303
• Update Time: 2025-05-19

methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)carbamoyl)benzoate
• methyl 4-[(4-thiophen-3-yloxan-4-yl)methylcarbamoyl]benzoate
• methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate

• Inchi： 1S/C19H21NO4S/c1-23-18(22)15-4-2-14(3-5-15)17(21)20-13-19(7-9-24-10-8-19)16-6-11-25-12-16/h2-6,11-12H,7-10,13H2,1H3,(H,20,21)
• InChI Key： QHZYWRXQKVZPAG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(C2C=CC(C(=O)OC)=CC=2)=O)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 470
• XLogP3: 2.8
• Topological Polar Surface Area: 92.9

Additional information on methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate

Professional Introduction to Methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate (CAS No. 2320683-11-0)

Methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate, identified by its CAS number 2320683-11-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structure that includes a benzoate moiety and a thiophene-based oxanmethyl carbamoyl group, has garnered attention due to its potential applications in drug development and material science.

The structural framework of Methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate incorporates several key functional groups that contribute to its unique chemical properties. The benzoate group, known for its stability and versatility in organic synthesis, provides a scaffold for further functionalization. Meanwhile, the presence of the thiophene ring, a heterocyclic compound with aromatic characteristics, introduces electronic and steric effects that can influence the molecule's reactivity and interactions with biological targets.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The thiophene ring, in particular, has been extensively studied for its role in various pharmacological applications. Its ability to engage in π-stacking interactions and hydrogen bonding makes it a valuable component in the development of molecules that require precise binding to biological receptors. In the case of Methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate, the integration of this motif with other functional groups may enhance its binding affinity and selectivity.

The carbamoyl group in Methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate further contributes to the compound's potential as a pharmacological entity. Carbamoyl groups are known to participate in various biological processes, including enzyme inhibition and signal transduction. Their presence can modulate the electronic properties of adjacent functional groups, influencing the overall reactivity and mechanism of action of the molecule. This makes Methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of molecules that can modulate neurological pathways. The structural features of Methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}carbamoyl)benzoate suggest that it may have potential applications in this area. For instance, the combination of a benzoate moiety with a thiophene ring could lead to interactions with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary studies have indicated that similar compounds have shown promise in models of Alzheimer's disease and Parkinson's disease, highlighting the relevance of this class of molecules.

The oxanmethyl group in Methyl 4-({4-(thiophen-3-ylophanes)-3-methoxy})benzoic acid also plays a crucial role in determining its chemical behavior. This group introduces a flexible side chain that can adopt various conformations, influencing both solubility and bioavailability. The ability to fine-tune these properties is essential for optimizing pharmacokinetic profiles, ensuring that the compound reaches its target site effectively and remains active for an appropriate duration.

From a synthetic chemistry perspective, Methyl 4-{(2H-thioxo[1,2-dioxo]hydrazinato(2-hydroxy))}-N-{(5-methoxyphenyl)methylene}-N-methylethanamide is an intriguing target for methodological development. The complexity of its structure presents challenges but also opportunities for innovation in synthetic strategies. Advances in catalytic methods and asymmetric synthesis have enabled more efficient and selective constructions of such molecules, paving the way for rapid discovery and optimization.

The benzyloxyacetic acid moiety further enhances the versatility of this compound. This group can participate in various chemical transformations, including esterification and hydrolysis reactions, allowing for diverse derivatization strategies. Such flexibility is crucial for tailoring the molecule's properties to specific applications, whether it be as an intermediate in drug synthesis or as a final therapeutic agent.

In conclusion, Methyl 4-{(2H-thioxo[1,2-dioxo]hydrazinato(2-hydroxy))}-N-{(5-methoxyphenyl)methylene}-N-methylethanamide represents a fascinating example of how structural complexity can be leveraged to develop novel chemical entities with potential biological activity. Its unique combination of functional groups makes it a valuable tool for researchers exploring new frontiers in medicinal chemistry. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing complex diseases and improving human health.